Cas no 854861-39-5 (1-Chloro-4-iodo-2,5-dimethylbenzene)

• Product Name: 1-Chloro-4-iodo-2,5-dimethylbenzene
• CAS No: 854861-39-5
• MF: C₈H₈ClI
• MW: 266.506593704224
• CID: 4660605
• PubChem ID: 44719315
• Update Time: 2025-05-26

1-Chloro-4-iodo-2,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• CS-0225535
• AKOS017555741
• SCHEMBL17752359
• EN300-1241747
• 854861-39-5
• Z1269123440
• 1-Chloro-4-iodo-2,5-dimethylbenzene

• MDL： MFCD09955026
• Inchi： 1S/C8H8ClI/c1-5-4-8(10)6(2)3-7(5)9/h3-4H,1-2H3
• InChI Key： RIXURTWFADPUCB-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(=CC=1C)Cl

Computed Properties

• Exact Mass: 265.93593g/mol
• Monoisotopic Mass: 265.93593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.7±0.1 g/cm3
• Boiling Point: 262.9±35.0 °C at 760 mmHg
• Flash Point: 136.4±27.9 °C

1-Chloro-4-iodo-2,5-dimethylbenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-Chloro-4-iodo-2,5-dimethylbenzene

1-Chloro-4-Iodo-2,5-Dimethylbenzene (CAS No: 854861-39-5)

1-Chloro-4-Iodo-2,5-Dimethylbenzene, also known by its CAS registry number 854861-39-5, is a versatile aromatic compound with significant applications in the field of organic synthesis. This compound is characterized by its unique substitution pattern on the benzene ring, featuring a chlorine atom at position 1, an iodine atom at position 4, and methyl groups at positions 2 and 5. This specific arrangement of substituents imparts distinct chemical properties that make it valuable in various research and industrial contexts.

The synthesis of 1-Chloro-4-Iodo-2,5-Dimethylbenzene typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which are critical in constructing such substituted aromatic compounds.

In terms of chemical properties, 1-Chloro-4-Iodo-2,5-Dimethylbenzene exhibits a high degree of stability due to the electron-withdrawing effects of the chlorine and iodine substituents. These substituents also influence the compound's reactivity in various reactions. For example, the presence of iodine at position 4 makes it a suitable candidate for nucleophilic aromatic substitution reactions under specific conditions. Additionally, the methyl groups at positions 2 and 5 contribute to the compound's lipophilicity, enhancing its solubility in organic solvents.

The application of 1-Chloro-4-Iodo-2,5-Dimethylbenzene spans across multiple disciplines. In pharmaceutical research, it serves as an intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have highlighted its role in the development of novel anti-cancer agents, where its unique substitution pattern facilitates the construction of bioactive scaffolds. Furthermore, this compound is employed in materials science as a precursor for synthesizing advanced polymers and materials with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways of 1-Chloro-4-Iodo-2,5-Dimethylbenzene is crucial for assessing its potential impact on ecosystems. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound under anaerobic conditions. These findings are significant for developing bioremediation strategies to address potential contamination incidents.

In conclusion, 1-Chloro-4-Iodo-2,5-Dimethylbenzene (CAS No: 854861-39-5) is a multifaceted aromatic compound with diverse applications across various scientific domains. Its unique substitution pattern confers distinctive chemical properties that make it an invaluable tool in organic synthesis. As research continues to uncover new insights into its synthesis, reactivity, and applications, this compound will likely play an increasingly important role in advancing both academic and industrial endeavors.